Cas no 35976-76-2 (Ethyl formate-d)
Ethyl formate-d structure
Product Name:Ethyl formate-d
CAS No:35976-76-2
MF:C3H6O2
MW:75.0847029685974
CID:319245
PubChem ID:24872473
Update Time:2025-04-19
Ethyl formate-d Chemical and Physical Properties
Names and Identifiers
-
- Formic-d acid, ethylester (7CI,9CI)
- Ethyl formate-d
- Aethylformiat
- Areginal
- C-deuterio-formic acid ethyl ester
- d-Ameisensaeureaethylester
- Deuterio-ameisensaeure-ethylester
- ethyl deuterioformate
- ethyl formiate
- Ethyl formic ester
- Ethyl methanoate
- ethyl ortho-formate
- Ethylformiaat
- Formic acid, ethyl ester
- Formic ether
- Monodeuterio-ameisensaeure-ethylester
-
- Inchi： 1S/C3H6O2/c1-2-5-3-4/h3H,2H2,1H3/i3D
- InChI Key： WBJINCZRORDGAQ-WFVSFCRTSA-N
- SMILES： O(C([2H])=O)CC
Computed Properties
- Exact Mass: 76.04932
- Monoisotopic Mass: 74.036779
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 2
- Complexity: 26.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 0.933 g/mL at 25 °C
- Melting Point: −80 °C (lit.)
- Boiling Point: 52-54 °C(lit.)
- Flash Point: Fahrenheit: -2.2 ° f
Celsius: -19 ° c - Refractive Index: n20/D 1.359(lit.)
- PSA: 26.3
Ethyl formate-d Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H225-H302-H319-H332-H335
- Warning Statement： P210-P261-P305+P351+P338
- Hazardous Material transportation number：UN 1190 3
- WGK Germany：3
- Hazard Category Code： 11
- Safety Instruction： 16
-
Hazardous Material Identification：
- Risk Phrases：R11
Ethyl formate-d Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E702953-5g |
Ethyl formate-d |
35976-76-2 | 5g |
$ 335.00 | 2022-06-05 | ||
| TRC | E702953-10g |
Ethyl formate-d |
35976-76-2 | 10g |
$ 535.00 | 2022-06-05 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 489328-5G |
Ethyl formate-d |
35976-76-2 | 5g |
¥4426.05 | 2023-12-05 | ||
| TRC | E702953-100mg |
Ethyl formate-d |
35976-76-2 | 100mg |
$ 87.00 | 2023-09-07 | ||
| TRC | E702953-500mg |
Ethyl formate-d |
35976-76-2 | 500mg |
$ 265.00 | 2023-09-07 | ||
| TRC | E702953-1g |
Ethyl formate-d |
35976-76-2 | 1g |
$ 460.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-257500-5 g |
Ethyl formate-d, |
35976-76-2 | 5g |
￥2,753.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-257500-5g |
Ethyl formate-d, |
35976-76-2 | 5g |
￥2753.00 | 2023-09-05 | ||
| A2B Chem LLC | AB74006-1g |
Ethyl formate-d |
35976-76-2 | 1g |
$309.00 | 2024-04-20 |
Ethyl formate-d Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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